2-Nitro-4-[(pyridin-2-yl)methyl]aniline

• CAS RN: 62946-52-5
• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol
• IUPAC Name: 2-nitro-4-(pyridin-2-ylmethyl)aniline
• InChI: InChI=1S/C12H11N3O2/c13-11-5-4-9(8-12(11)15(16)17)7-10-3-1-2-6-14-10/h1-6,8H,7,13H2
• InChI Key: CEWLGNABMUFRGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CC2=CC(=C(C=C2)N)[N+](=O)[O-]

Description

2-Nitro-4-[(pyridin-2-yl)methyl]aniline is a useful research compound. Its molecular formula is C12H11N3O2 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethanol(1700 ml.) was saturated with ammonia at -20° to a total volume of 3l., then 49.7 g. (0.2 mol) of 2-(4-chloro-3-nitrobenzyl)pyridine was added. The entire mixture was first autoclaved at 100° C. for 24 hours, then 185° C. for 24 hours. The resulting solution was then evaporated in vacuo to a brown solid, which was thereafter dissolved in acetone, dried with magnesium sulfate. filtered and evaporated in vacuo to a light brown solid. The resulting solid was crystallized from water using Norite to give 2-(4-amino-3-nitrobenzyl)-pyridine as yellow-orange prisms, mp. 128- 132° C. (water).